Cas no 1803685-86-0 (3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde)

• Product Name: 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde
• CAS No: 1803685-86-0
• MF: C₈H₉F₂N₃O
• MW: 201.173368215561
• CID: 4856322
• Update Time: 2025-05-22

3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

• Inchi： 1S/C8H9F2N3O/c9-8(10)6-4(3-14)2-13-5(1-11)7(6)12/h2-3,8H,1,11-12H2
• InChI Key： DSBSCPNMGKGHEX-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CN=C(CN)C=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• XLogP3: -0.3
• Topological Polar Surface Area: 82

Additional information on 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde

Exploring the Potential of 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1803685-86-0) in Modern Chemistry

The compound 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1803685-86-0) has garnered significant attention in the field of organic synthesis and pharmaceutical research. Its unique structure, featuring both amino and difluoromethyl functional groups, makes it a versatile intermediate for the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core and carboxaldehyde moiety offer opportunities for further derivatization.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in this compound aligns with this trend, making it a valuable candidate for medicinal chemistry. Additionally, the aminomethyl side chain provides a reactive site for conjugation, enabling the creation of targeted therapies. This dual functionality positions 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde as a key player in the design of next-generation therapeutics.

From a synthetic perspective, the compound's pyridine-5-carboxaldehyde scaffold is highly amenable to cross-coupling reactions, a hot topic in modern organic chemistry. Researchers are exploring its use in palladium-catalyzed transformations and click chemistry, which are frequently searched topics in academic and industrial circles. Its compatibility with these methodologies underscores its utility as a building block for complex molecular architectures.

Beyond pharmaceuticals, 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde has potential applications in materials science. The amino and carboxaldehyde groups can participate in polymerization reactions, contributing to the development of advanced polymers with tailored properties. This aligns with the growing interest in smart materials and sustainable chemistry, two areas dominating current scientific discourse.

Environmental considerations are also driving research into this compound. The incorporation of fluorine atoms often improves the environmental persistence of molecules, but researchers are actively investigating ways to balance efficacy with ecological safety. This compound's difluoromethyl group offers a middle ground, providing desirable chemical properties while minimizing adverse environmental impacts—a topic frequently queried in green chemistry forums.

In conclusion, 3-Amino-2-(aminomethyl)-4-(difluoromethyl)pyridine-5-carboxaldehyde (CAS No. 1803685-86-0) represents a multifaceted tool for chemists. Its structural features cater to the demands of drug discovery, materials science, and sustainable chemistry, making it a compound of enduring relevance. As research progresses, its role in addressing contemporary scientific challenges is likely to expand, solidifying its place in the chemical landscape.